2-(4,4-Dimethyl-3,4-dihydroquinolin-1(2H)-yl)aniline

• CAS No.: 870072-61-0
• Molecular Formula: C17H20N2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: 2-(4,4-dimethyl-2,3-dihydroquinolin-1-yl)aniline
• InChI: InChI=1S/C17H20N2/c1-17(2)11-12-19(15-9-5-3-7-13(15)17)16-10-6-4-8-14(16)18/h3-10H,11-12,18H2,1-2H3
• InChI Key: GUQWGICMCHDXLM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C2=CC=CC=C21)C3=CC=CC=C3N)C

Description

2-(4,4-Dimethyl-3,4-dihydroquinolin-1(2H)-yl)aniline is a useful research compound. Its molecular formula is C17H20N2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The crude 1c (0.66 g) was stirred in MeOH (20 mL) at rt. Solid NH4Cl (0.62 g) was added, followed by addition of Zn dust (3.0 g) portionwise. The resulting mixture was stirred at rt for 2 h. It was filtered through Celite®, rinsed with CH2Cl2, and concentrated to dryness. The residue was purified by flash chromatography (hexanes/EtOAc) to give pure amine 1d (0.43 g, 73% for two steps). LC-MS ESI 253 (M+H).

Synthesis routes and methods II

Procedure details